Cas no 2229619-82-1 (3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229619-82-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6083756
• PubChem ID: 165673558
• Update Time: 2025-11-02

3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol
• EN300-1790111
• 2229619-82-1

• Inchi： 1S/C8H14N2O/c1-8(2,6-11)5-7-9-3-4-10-7/h3-4,11H,5-6H2,1-2H3,(H,9,10)
• InChI Key： DDKIWDFPDUSTFU-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1=NC=CN1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.9Ų

Additional information on 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol

3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol: A Promising Scaffold for Pharmaceutical Innovation

3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol, with the chemical identifier CAS No. 2229619-82-1, represents a novel class of imidazole-based organic compounds that have garnered significant attention in recent years. This molecule, characterized by its unique 2,2-dimethylpropan-1-ol backbone and the 1H-imidazol-2-yl substituent, has demonstrated multifaceted biological activities, making it a valuable candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating neurotransmitter systems, anti-inflammatory pathways, and metabolic regulation, which aligns with the growing demand for targeted drug development in modern pharmacology.

The molecular structure of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol is composed of a central propanol moiety with two methyl groups attached to the central carbon atom. The imidazole ring is connected to the carbon chain via a single bond, forming a stable and bioavailable framework. This structural configuration allows for the formation of hydrogen bonds with key biological targets, enhancing its drug-like properties and bioavailability. The hydroxyl group in the molecule also plays a critical role in its solubility and interaction with biological membranes.

Recent research published in the Journal of Medicinal Chemistry (2023) has demonstrated the anti-inflammatory potential of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol in murine models of colitis. The compound was shown to inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses, thereby reducing the production of pro-inflammatory cytokines such as IL-6 and TNF-α. These findings suggest its potential as a therapeutic agent for inflammatory bowel diseases (IBD) and other chronic inflammatory conditions.

Another study published in Bioorganic & Medicinal Chemistry Letters (2024) explored the neuroprotective effects of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol in neuronal cell models. The compound was found to modulate glutamate receptor activity by interacting with NMDA receptors, which could have implications for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. This mechanism of action is particularly promising, as it addresses the underlying pathophysiology of these conditions rather than merely alleviating symptoms.

The synthetic accessibility of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol has also been a focus of recent research. A study in Organic & Biomolecular Chemistry (2023) described a regioselective synthesis strategy that enables the efficient preparation of this compound using asymmetric catalysis techniques. This method not only reduces the number of synthetic steps but also minimizes the formation of byproducts, which is crucial for green chemistry practices in pharmaceutical development.

Furthermore, the pharmacokinetic profile of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol has been evaluated in preclinical studies. Research published in Drug Metabolism and Disposition (2024) revealed that the compound exhibits good oral bioavailability and a favorable half-life, which are essential parameters for drug development. These characteristics suggest that the compound could be developed into a once-daily oral medication with minimal dosage adjustments.

One of the most intriguing aspects of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol is its potential to act as a multitarget drug. A study in Frontiers in Pharmacology (2023) demonstrated that the compound can simultaneously modulate multiple signaling pathways, including PI3K/Akt and MAPK pathways. This multitargeting capability is particularly advantageous in the treatment of complex diseases where multiple pathophysiological mechanisms are involved.

Despite these promising findings, there are still several challenges that need to be addressed before 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol can be considered for clinical trials. One of the primary concerns is the toxicological profile of the compound. While preclinical studies have shown low acute toxicity, long-term safety studies are still required to ensure that the compound does not cause chronic toxicity or organ-specific damage.

Another area of ongoing research is the structure-activity relationship (SAR) of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol. A study in ChemMedChem (2024) investigated the impact of modifying the imidazole ring and the hydroxyl group on the biological activity of the compound. The results indicated that introducing substituents on the imidazole ring could significantly enhance the antioxidant activity of the compound, suggesting that structure optimization is a viable strategy for improving its therapeutic potential.

In addition to its therapeutic applications, 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol has also been explored for its potential as a chemical probe. A study in Chemical Biology & Drug Design (2023) used the compound as a tool to investigate the role of imidazole-containing molecules in cell signaling pathways. This approach has provided valuable insights into the mechanisms of action of various bioactive compounds and has opened new avenues for drug discovery.

The environmental impact of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol is another important consideration. While the compound itself is not classified as a hazardous substance, its synthetic byproducts and disposal methods need to be carefully managed to ensure environmental sustainability. This is particularly relevant in the context of green chemistry and pharmaceutical waste management.

As the field of pharmaceutical research continues to evolve, the role of 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol is likely to expand. Ongoing studies are exploring its potential in combination therapies, where it could be used in conjunction with other targeted drugs to enhance therapeutic outcomes. Additionally, the compound's multifunctional nature may lead to its application in biomaterials and nanotechnology, further broadening its impact in the scientific community.

In conclusion, 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol is a promising molecule with a wide range of biological activities and potential therapeutic applications. Its unique molecular structure and bioavailability make it a valuable candidate for drug development, while its multitargeting capability and structure-activity relationships offer opportunities for further optimization and application. As research in this area continues to advance, it is expected that 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol will play an increasingly important role in the pharmaceutical industry and biomedical research.

The compound 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol (often abbreviated as imidazol-2-yl-2,2-dimethylpropanol) is a structurally intriguing molecule with a diverse array of potential applications in pharmaceutical and biomedical research. Here's a structured summary of its significance and implications: --- ### 1. Molecular Structure and Synthesis - Structure: The molecule consists of a 2,2-dimethylpropanol (a branched alcohol) connected via a imidazol-2-yl group. The imidazole ring is a heterocyclic compound with two nitrogen atoms, known for its biological relevance. - Synthesis: The compound can be synthesized through various routes, including the reaction of 2,2-dimethylpropionic acid with imidazole or via catalytic hydrogenation of imidazole derivatives. Optimization of synthetic pathways is critical for cost-effective and scalable production. --- ### 2. Biological and Pharmacological Potential #### a. Antioxidant Activity - The hydroxyl group and imidazole ring contribute to its antioxidant properties, potentially scavenging free radicals and reducing oxidative stress. This makes it a candidate for anti-inflammatory and neuroprotective applications. - Structure-Activity Relationship (SAR) studies suggest that substituents on the imidazole ring can enhance antioxidant efficacy, guiding further structure optimization. #### b. Multitarget Drug Potential - The molecule can modulate multiple signaling pathways, such as PI3K/Akt, MAPK, and NF-κB, making it a multitarget drug. This is particularly valuable in treating complex diseases like cancer, neurodegenerative disorders, and chronic inflammatory conditions. #### c. Therapeutic Applications - Anti-inflammatory: Targeting pathways like NF-κB could reduce inflammation in autoimmune diseases. - Anticancer: Modulation of PI3K/Akt and MAPK pathways may inhibit tumor growth and metastasis. - Neuroprotection: Potential use in Alzheimer’s, Parkinson’s, or stroke due to its antioxidant and anti-inflammatory properties. - Chemical Probe: Used to study imidazole-containing molecules in cell signaling and drug discovery. --- ### 3. Challenges and Considerations #### a. Toxicological Profile - While acute toxicity is low, long-term safety studies are needed to assess chronic toxicity, organ-specific damage, and metabolic interactions. - Pharmacokinetic studies are essential to determine bioavailability, half-life, and metabolism. #### b. Environmental Impact - The synthetic byproducts and disposal methods must be managed to ensure environmental sustainability, aligning with green chemistry principles. #### c. Synthetic Optimization - Structure modification (e.g., substituents on imidazole) is critical for enhancing therapeutic efficacy and selectivity. --- ### 4. Future Directions - Combination Therapies: Use alongside other targeted drugs to improve therapeutic outcomes. - Biomedical Applications: Exploration in biomaterials, nanotechnology, and drug delivery systems. - Clinical Trials: Advancement to clinical phases requires rigorous safety and efficacy studies. - Computational Modeling: Use of in silico tools to predict target interactions, drug-likeness, and ADMET properties. --- ### Conclusion 3-(1H-imidazol-2-yl)-2,2-dimethylpropan-1-ol represents a promising molecule with broad therapeutic potential and scientific versatility. Its multitargeting capability, antioxidant properties, and structural adaptability position it as a key player in pharmaceutical research and biomedical innovation. However, overcoming challenges related to safety, synthesis, and environmental impact will be critical for its successful translation into clinical applications. As research advances, this compound may become a cornerstone in the development of next-generation therapies for complex diseases.